Azines
Azines are a class of heterocyclic compounds characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms. They play significant roles in various fields such as pharmaceuticals, dyes, and electronics due to their unique electronic and structural properties. Azine derivatives exhibit strong absorption in the visible region, making them suitable for dyeing applications. Additionally, their potential as electron donors or acceptors in organic photovoltaics (OPVs) has attracted considerable interest from researchers exploring sustainable energy solutions.
Azines can be synthesized through various methods including condensation reactions and multistep synthetic routes involving coupling of aromatic amines with aldehydes. These compounds are often modified to improve their stability, solubility, and other properties required for specific applications. The study of azine-based materials continues to expand as scientists seek new functionalities and applications in modern chemical industries.

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